4-ethoxy-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol
• IUPAC Name: 4-ethoxy-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C21H27N3O2/c1-3-23-13-15-24(16-14-23)19-9-7-18(8-10-19)22-21(25)17-5-11-20(12-6-17)26-4-2/h5-12H,3-4,13-16H2,1-2H3,(H,22,25)
• InChI Key: CUKXVYPZMGGLBC-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)OCC

Description

4-ethoxy-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide is a chemical compound that belongs to the class of benzamide derivatives. It has been widely studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 4-ethoxy-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide is not fully understood. However, it is believed to exert its biological effects by interacting with specific molecular targets in the body, such as enzymes and receptors. For example, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
4-ethoxy-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the replication of certain viruses, and reduce inflammation in the body. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-ethoxy-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide for lab experiments is its broad range of biological activities. This makes it a versatile tool for studying various biological processes and diseases. However, one of the limitations is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 4-ethoxy-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as an antibacterial agent, particularly against drug-resistant bacteria. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties for clinical use.

Synthesis Methods

The synthesis of 4-ethoxy-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide can be achieved through a series of chemical reactions. One of the most common methods involves the reaction of 4-ethylpiperazine with 4-nitrobenzoyl chloride in the presence of a base, such as triethylamine. The resulting intermediate is then reduced with sodium dithionite to produce the final product.

Scientific Research Applications

4-ethoxy-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including antitumor, antiviral, and antibacterial properties. In addition, it has been investigated as a potential therapeutic agent for various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease.